Cas no 478313-22-3 (3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide)

• Product Name: 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide
• CAS No: 478313-22-3
• MF: C₁₇H₁₆N₆O₃
• MW: 352.34734249115
• CID: 6008925
• PubChem ID: 5534381
• Update Time: 2025-07-16

3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide
• SALOR-INT L475483-1EA
• 3-(1H-1,2,3-BENZOTRIAZOL-1-YL)-N'-(1-(4-NITROPHENYL)ETHYLIDENE)PROPANOHYDRAZIDE
• (Z)-3-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(1-(4-nitrophenyl)ethylidene)propanehydrazide
• 3-(1H-benzotriazol-1-yl)-N'-[(1Z)-1-(4-nitrophenyl)ethylidene]propanehydrazide
• 1H-Benzotriazole-1-propanoic acid, 2-[1-(4-nitrophenyl)ethylidene]hydrazide
• 3-(benzotriazol-1-yl)-N-[(Z)-1-(4-nitrophenyl)ethylideneamino]propanamide
• AKOS002170943
• SR-01000010305-1
• 478313-22-3
• (Z)-3-(1H-benzo[d][1,2,3]triazol-1-yl)-N'-(1-(4-nitrophenyl)ethylidene)propanehydrazide
• SR-01000010305
• F1092-2926
• 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1Z)-1-(4-nitrophenyl)ethylidene]propanehydrazide

• Inchi： 1S/C17H16N6O3/c1-12(13-6-8-14(9-7-13)23(25)26)18-20-17(24)10-11-22-16-5-3-2-4-15(16)19-21-22/h2-9H,10-11H2,1H3,(H,20,24)
• InChI Key： KOZOYKMOVNMJRP-UHFFFAOYSA-N
• SMILES： N1(CCC(NN=C(C2=CC=C([N+]([O-])=O)C=C2)C)=O)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 352.12838839g/mol
• Monoisotopic Mass: 352.12838839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 12.70±0.46(Predicted)

Additional information on 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide

Introduction to 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide (CAS No. 478313-22-3)

The compound 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide, identified by its CAS number 478313-22-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic hydrazide derivative has garnered attention due to its unique structural features and promising biological activities. The presence of a benzotriazole moiety and an ethylidenepropanehydrazide core suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery.

Recent research in the domain of heterocyclic compounds has highlighted the importance of benzotriazole derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The benzotriazole ring, characterized by its nitrogen-rich structure, can form stable complexes with biological molecules, thereby modulating their function. In the case of 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide, the benzotriazole moiety is linked to an ethylidenepropanehydrazide group, which further enhances its potential for biological activity.

The 4-nitrophenyl substituent in the molecule adds another layer of complexity and functionality. Nitroaromatic compounds are well-known for their diverse pharmacological effects, including analgesic, anti-inflammatory, and antioxidant properties. The nitro group can participate in redox reactions, making it particularly interesting for studying oxidative stress-related diseases. When combined with the benzotriazole and hydrazide functionalities, the 4-nitrophenyl group may contribute to the compound's ability to interact with enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer. The structural features of 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide suggest that it may bind to the ATP-binding site of kinases, thereby inhibiting their activity. Preliminary studies have shown that similar hydrazide derivatives can effectively modulate kinase activity in vitro.

Moreover, the compound's hydrazide group provides a versatile platform for further chemical modification. Hydrazides are known to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones. This reactivity allows for the synthesis of novel derivatives with tailored biological properties. Researchers have been exploring hydrazide-containing compounds as potential therapeutic agents due to their ability to form covalent bonds with biological targets, leading to prolonged drug action.

In the context of recent advancements in drug discovery, computational methods have been increasingly employed to predict the biological activity of novel compounds. Molecular docking studies have shown that 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide can interact with several kinases and other enzymes with high affinity. These predictions provide a strong rationale for further experimental investigation into its potential therapeutic applications.

The compound's synthesis involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The formation of the benzotriazole ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the introduction of the ethylidenepropanehydrazide moiety demands careful optimization to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one more efficiently than ever before.

From a pharmacological perspective, 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide holds promise as a lead compound for developing new therapies. Its unique combination of structural features makes it suitable for targeting multiple disease pathways simultaneously. This multitarget approach has gained traction in recent years as a strategy for treating complex diseases like cancer and inflammatory disorders.

The potential applications of this compound extend beyond oncology. Its ability to modulate kinase activity suggests that it may also be effective against inflammatory diseases and neurodegenerative disorders. Kinases are involved in various signaling pathways that regulate inflammation and cell death, making them attractive targets for therapeutic intervention. By inhibiting aberrant kinase activity, 3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide could potentially alleviate symptoms associated with these conditions.

As research continues to uncover new insights into the mechanisms underlying disease development, compounds like this one will play an increasingly important role in therapeutic strategies. The integration of computational chemistry with experimental biology has accelerated the discovery process significantly over recent years. This synergy between different scientific disciplines is essential for translating basic research into tangible medical breakthroughs.

In conclusion,3-(1H-1,2,3-benzotriazol-1-yl)-N'-(1Z)-1-(4-nitrophenyl)ethylidenepropanehydrazide (CAS No. 478313-22-3) represents a promising candidate for further development as a therapeutic agent due to its unique structural features and potential biological activities. Its combination of a benzotriazole moiety,ethylidenepropanehydrazide core,and 4-nitrophenyl substituent positions it as a versatile scaffold for drug discovery efforts aimed at treating various diseases.